2-methyl-4-(Tributylstannyl)-1-trityl-1H-imidazole

• Molecular Formula: C35H46N2Sn
• Molecular Weight: 613.5 g/mol
• IUPAC Name: tributyl-(2-methyl-1-tritylimidazol-4-yl)stannane
• InChI: InChI=1S/C23H19N2.3C4H9.Sn/c1-19-24-17-18-25(19)23(20-11-5-2-6-12-20,21-13-7-3-8-14-21)22-15-9-4-10-16-22;3*1-3-4-2;/h2-16,18H,1H3;3*1,3-4H2,2H3
• InChI Key: VIJVQGOLOQFZNI-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C1=CN(C(=N1)C)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4

Description

2-methyl-4-(Tributylstannyl)-1-trityl-1H-imidazole is a useful research compound. Its molecular formula is C35H46N2Sn and its molecular weight is 613.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3 M Ethyl magnesium bromide in THF (6.0 ml, 18.0 mmol) was added dropwise to a solution of 4-iodo-2-methyl-1-trityl-1H-imidazole (5.30 g, 11.8 mmol) in THF (100 ml) at −78° C. After stirring for 2 h, tributyltin chloride (5.0 ml, 18.4 mmol) was added. After stirring for an additional 2 h, the solution was diluted with water and extracted with methylene chloride. The combined organic extracts were dried over magnesium sulfate, filtered and concentrated under reduced pressure to yield 8.49 g of impure 2-methyl-4-(tributylstannyl)-1-trityl-1H-imidazole as a orange liquid. Method [7] Retention time 11.32 min by HPLC (MH+ 615).